Cas no 52414-82-1 (Thiazole, 5-propyl-)

• Product Name: Thiazole, 5-propyl-
• CAS No: 52414-82-1
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 372745
• PubChem ID: 40379
• Update Time: 2025-04-19

Thiazole, 5-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-propyl-
• 5-propyl-1,3-thiazole
• 5-propylthiazole
• AC1L23M0
• AG-F-78609
• CTK1H1409
• EINECS 257-902-4
• SureCN6032061
• DTXSID8068753
• RGPMCMYHWAEMSM-UHFFFAOYSA-N
• 5-Propyl-1,3-thiazole #
• NS00032504
• 52414-82-1
• SCHEMBL6032061
• 7L7SRZ29UM

• Inchi： 1S/C6H9NS/c1-2-3-6-4-7-5-8-6/h4-5H,2-3H2,1H3
• InChI Key： RGPMCMYHWAEMSM-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CCC

Computed Properties

• Exact Mass: 127.04567
• Monoisotopic Mass: 127.04557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.1

Experimental Properties

• Density: 1.047
• Boiling Point: 183.7°Cat760mmHg
• Flash Point: 69.6°C
• Refractive Index: 1.519
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles